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Compound of Interest

Compound Name: TC14012

Cat. No.: B15611469

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for handling the CXCR4

antagonist, TC14012. Given that TC14012 is a potent, biologically active peptide-based

compound, adherence to strict safety protocols is mandatory to minimize exposure and ensure

laboratory safety. The following procedures are based on established guidelines for handling

potent chemical compounds and specific information gathered for TC14012.

Personal Protective Equipment (PPE)
The primary defense against accidental exposure to TC14012 is the consistent and correct use

of Personal Protective Equipment (PPE). The following table summarizes the recommended

PPE for handling this compound.
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PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or safety goggles.

To protect eyes from splashes

or dust particles.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection
Certified respirator (e.g., N95

or higher).

To be used when handling the

solid form of the compound

outside of a ventilated

enclosure or if there is a risk of

aerosolization.

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the integrity of TC14012 and ensuring a

safe laboratory environment.

Engineering Controls
Ventilation: Always handle the solid form of TC14012 in a well-ventilated area, preferably

within a certified chemical fume hood. This is especially critical when weighing or otherwise

manipulating the powder.

Safe Handling Practices
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

Avoid Inhalation: Do not breathe dust or aerosols.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.[1]

No Consumption: Do not eat, drink, or smoke in areas where TC14012 is handled or stored.

[1]
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Preparation of Solutions: When preparing solutions, add the solvent to the vial containing the

lyophilized peptide slowly to avoid aerosolization. For very hydrophobic peptides, dissolving

in a small amount of DMSO before dilution with water may be necessary.

Storage
Lyophilized Form: Store the lyophilized powder at -20°C in a tightly sealed container,

protected from light and moisture.

In Solution: For short-term storage, keep solutions at 2-8°C. For long-term storage, aliquot

and freeze at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Disposal Plan
Proper disposal of TC14012 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in

accordance with all applicable federal, state,

and local regulations. Do not discard in regular

trash or down the drain.[1]

Contaminated Materials (e.g., gloves, vials,

pipette tips)

Place in a sealed, labeled container for

hazardous waste disposal.

Liquid Waste (e.g., unused solutions)
Collect in a designated, sealed, and labeled

hazardous waste container.

Experimental Protocols: Accidental Release
Measures
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Small Spills
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Ensure Proper PPE: Wear the appropriate personal protective equipment as outlined in the

PPE table.

Containment (Solid): For solid spills, carefully sweep or scoop up the material to avoid

generating dust. Place it in a designated, sealed container for disposal.[1]

Containment (Liquid): For liquid spills, absorb the material with an inert substance such as

vermiculite or sand. Place the absorbent material into a sealed container for disposal.[1]

Decontamination: Clean the spill area thoroughly with a suitable detergent and water.

Large Spills
Evacuate: Immediately evacuate the area.

Isolate: Prevent the spill from entering drains or other uncontrolled areas.

Notify: Contact your institution's Environmental Health and Safety (EHS) department for

immediate assistance with cleanup and disposal.

Visualizing Laboratory Workflow
A clear and logical workflow is essential for the safe and efficient handling of TC14012. The

following diagram illustrates the key stages of the process.

Preparation Handling Cleanup & Disposal

Don PPE Gather Materials Prepare Work Area Weigh Compound Prepare Solution Perform Experiment Decontaminate Work Area Dispose of Waste Doff PPE

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of TC14012.

Signaling Pathway Interaction
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TC14012 is a selective antagonist for the CXCR4 receptor and a potent agonist for the CXCR7

receptor. Understanding this dual activity is critical for experimental design.
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Caption: Dual activity of TC14012 on CXCR4 and CXCR7 receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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